Cas no 122955-18-4 (5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-)

5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)- structure
122955-18-4 structure
Product Name:5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-
CAS No:122955-18-4
MF:C23H18N4
MW:350.4158244133
CID:154065
PubChem ID:195376
Update Time:2025-04-19

5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-
    • Sibopirdine
    • X 9121
    • NS00121335
    • 5,5-Bis(4-pyridinylmethyl)-5H-cyclopenta(2,1-b-3,4-b')dipyridine
    • FJYRSJDIZKTXKB-UHFFFAOYSA-N
    • 8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
    • X9121
    • 5H-Cyclopenta[2,1-b:3,4-b']dipyridine, 5,5-bis(4-pyridinylmethyl)-
    • EXP9121
    • DTXSID70153810
    • EXP-9121
    • SCHEMBL120953
    • AKOS040754025
    • 7IKM67CSEQ
    • Fmoc-(S)-3-Amino-3-(3-hydroxy-phenyl)-propionicacid
    • SIBOPIRDINE [WHO-DD]
    • 122955-18-4
    • X-9121
    • Sibopirdine [INN]
    • Sibopirdine anhydrous
    • 5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA(2,1-B:3,4-B')DIPYRIDINE
    • 5H-Cyclopenta(2,1-b-3,4-b')dipyridine, 5,5-bis(4-pyridinylmethyl)-
    • 5,5-Bis(4-pyridinylmethyl)-5H-cyclopenta[2,1-b:3,4-b']dipyridine
    • CHEMBL2107578
    • UNII-7IKM67CSEQ
    • Exp 9121
    • Inchi: 1S/C23H18N4/c1-3-19-21(26-9-1)22-20(4-2-10-27-22)23(19,15-17-5-11-24-12-6-17)16-18-7-13-25-14-8-18/h1-14H,15-16H2
    • InChI Key: FJYRSJDIZKTXKB-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=1C1C(=CC=CN=1)C2(CC1C=CN=CC=1)CC1C=CN=CC=1

Computed Properties

  • Exact Mass: 350.15300
  • Monoisotopic Mass: 350.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1

Experimental Properties

  • PSA: 51.56000
  • LogP: 4.01850
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